2-(2-Fluorophenoxy)-1-[3-(2-propan-2-ylbenzimidazol-1-yl)azetidin-1-yl]ethanone

• IUPAC Name: 2-(2-fluorophenoxy)-1-[3-(2-propan-2-ylbenzimidazol-1-yl)azetidin-1-yl]ethanone
• InChI: InChI=1S/C21H22FN3O2/c1-14(2)21-23-17-8-4-5-9-18(17)25(21)15-11-24(12-15)20(26)13-27-19-10-6-3-7-16(19)22/h3-10,14-15H,11-13H2,1-2H3
• InChI Key: BGXPCWUQKULRPI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC2=CC=CC=C2N1C3CN(C3)C(=O)COC4=CC=CC=C4F
• Molecular Formula: C21H22FN3O2
• Molecular Weight: 367.4 g/mol
• CAS No.: 2415563-69-6

Description

2-(2-Fluorophenoxy)-1-[3-(2-propan-2-ylbenzimidazol-1-yl)azetidin-1-yl]ethanone , also known by its chemical formula C₁₉H₂₀FN₃O₂ , is a synthetic compound with intriguing pharmacological properties. It falls within the category of organofluorine compounds, which have gained prominence due to their unique characteristics and potential applications in drug discovery.

Synthesis Analysis

The synthesis of this compound involves several steps, including the introduction of the fluorine atom, the formation of the benzimidazole ring, and the subsequent attachment of the azetidinyl group. Researchers have explored various synthetic routes, optimizing conditions for yield and purity. These methods often rely on transition metal-catalyzed reactions, such as cross-coupling and cyclization processes. Detailed studies on the synthetic pathways are essential for efficient production and scalability.

Molecular Structure Analysis

The molecular structure of This compound reveals its intricate arrangement. The fluorine atom is strategically positioned on the phenyl ring, enhancing lipophilicity and influencing its biological activity. The benzimidazole moiety contributes to its potential as a kinase inhibitor, while the azetidinyl group adds steric diversity. Researchers employ techniques like X-ray crystallography and NMR spectroscopy to elucidate its precise conformation.

Chemical Reactions Analysis

This compound participates in various chemical reactions, including nucleophilic substitutions, acylations, and cyclizations. Its reactivity profile influences its stability, metabolism, and interactions with biological targets. Investigating its behavior under different conditions provides insights into its versatility and potential applications.

Physical and Chemical Properties Analysis

• Stability : Assessing its stability under different conditions informs storage and handling guidelines.

Mechanism of Action

2-(2-Fluorophenoxy)-1-[3-(2-propan-2-ylbenzimidazol-1-yl)azetidin-1-yl]ethanone likely exerts its effects through specific protein kinases or other cellular pathways. Its structural features suggest interactions with enzymes involved in signal transduction, cell proliferation, or apoptosis. Further studies are necessary to unravel its precise mechanism of action and identify potential therapeutic targets.

Safety and Hazards

• Regulatory Compliance : Compliance with regulations ensures safe handling and disposal.

Future Directions

• Clinical Trials : Progress toward clinical trials requires rigorous preclinical validation.